Cas no 100937-51-7 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-)
100937-51-7 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-
CAS No:100937-51-7
MF:C5H11NO3
MW:133.145741701126
CID:1130618
PubChem ID:9882222
Update Time:2025-04-20
3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-
- (2R,3S,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
- Q27462430
- Dideoxy-Imino-Lyxitol
- 100937-51-7
- 667429-84-7
- LDU
- CHEMBL1289018
- rel-(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol
- BDBM50204611
- D-15
- SCHEMBL2440313
- AKOS006347678
-
- Inchi： 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2
- InChI Key： OQEBIHBLFRADNM-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)CN1
Computed Properties
- Exact Mass: 133.07393
- Monoisotopic Mass: 133.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- PSA: 72.72
3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
100937-51-7 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-,(2R,3S,4R)-) Related Products
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